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Compound of Interest

Compound Name: boeravinone E

Cat. No.: B174558 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Boeravinone E is a rotenoid, a class of naturally occurring heterocyclic compounds, first

isolated from the roots of Boerhaavia diffusa L. (Nyctaginaceae)[1]. This plant, commonly

known as Punarnava, has a long history of use in traditional medicine systems, particularly in

Ayurveda, for treating a variety of ailments[2]. Boeravinone E, along with other boeravinones,

has attracted scientific interest due to its potential pharmacological activities, including

spasmolytic and antioxidant effects. This technical guide provides a detailed overview of the

physicochemical properties of boeravinone E, experimental protocols for its study, and an

exploration of its known biological activities and associated signaling pathways.

Physicochemical Properties
A thorough understanding of the physicochemical properties of a compound is fundamental for

its application in research and drug development. The following table summarizes the known

quantitative data for boeravinone E.
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Property Value Source

Molecular Formula C₁₇H₁₂O₇ [3]

Molecular Weight 328.27 g/mol [3]

IUPAC Name

3,6,9,11-tetrahydroxy-10-

methyl-6H-chromeno[3,4-

b]chromen-12-one

[3]

CAS Number 137787-00-9

Physical Description Pale yellow powder [4]

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, Acetone

[5]

Boiling Point No data available [4]

Spectroscopic Data
The structural elucidation of boeravinone E was achieved through various spectroscopic

techniques. While detailed spectra are found in the primary literature, this section outlines the

key analytical methods used.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H and ¹³C NMR spectroscopy are crucial for determining the carbon-hydrogen framework of a

molecule. The structural determination of boeravinone E relied on these techniques to

establish the connectivity of atoms and the stereochemistry of the molecule[5].

Mass Spectrometry (MS)
High-resolution mass spectrometry (HRMS) is employed to determine the precise molecular

weight and elemental composition of a compound. For boeravinone E, HR-EI-MS (High-

Resolution Electron Ionization Mass Spectrometry) was utilized to confirm its molecular

formula[5].

Infrared (IR) Spectroscopy
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Fourier-transform infrared (FT-IR) spectroscopy provides information about the functional

groups present in a molecule by measuring the absorption of infrared radiation. The IR

spectrum of a related compound from Boerhaavia diffusa indicates the presence of alcohol,

alkane, aromatic, and methylene groups, which are expected to be present in boeravinone E
as well[6].

Experimental Protocols
This section provides detailed methodologies for the isolation and biological evaluation of

boeravinone E, based on established protocols for related compounds and extracts.

Isolation and Purification of Boeravinone E
The following protocol is a general method for the isolation of rotenoids from Boerhaavia diffusa

roots, which can be adapted for the specific isolation of boeravinone E.

Detailed Steps:

Extraction:

Air-dried and powdered roots of Boerhaavia diffusa are subjected to extraction with

methanol using a Soxhlet apparatus or by refluxing[7].

The methanolic extract is then concentrated under reduced pressure using a rotary

evaporator to yield a crude extract[7].

Fractionation:

The crude methanolic extract is suspended in water and successively partitioned with

solvents of increasing polarity, such as n-hexane, chloroform, and ethyl acetate, to

separate compounds based on their polarity[8]. Boeravinones are typically found in the

less polar fractions.

Purification:

The boeravinone-rich fraction is subjected to column chromatography over silica gel,

eluting with a gradient of solvents (e.g., hexane-ethyl acetate) to separate the individual

compounds[2].
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Final purification of boeravinone E is achieved using preparative High-Performance

Liquid Chromatography (HPLC) on a C18 column with a suitable mobile phase, such as a

gradient of acetonitrile and water containing a small percentage of acid (e.g., 0.1%

orthophosphoric acid)[9]. Detection is typically carried out using a UV detector at a

wavelength of 276 nm[9].

Spasmolytic Activity Assay (Isolated Guinea Pig Ileum)
The spasmolytic activity of boeravinone E can be evaluated by its ability to relax pre-

contracted isolated guinea pig ileum tissue.

Detailed Steps:

Tissue Preparation: A segment of the terminal ileum is isolated from a guinea pig and

mounted in an organ bath containing Tyrode's solution, maintained at 37°C and aerated with

carbogen (95% O₂, 5% CO₂). The tissue is allowed to equilibrate under a resting tension of

approximately 1 gram.

Contraction Induction: The ileal smooth muscle is contracted by adding a spasmogen, such

as acetylcholine or histamine, to the organ bath at a concentration that produces a

submaximal contraction.

Treatment: Once a stable contraction is achieved, boeravinone E is added to the bath in a

cumulative manner, and the resulting relaxation is recorded isotonically.

Data Analysis: The percentage of relaxation is calculated relative to the maximum

contraction induced by the spasmogen. The concentration of boeravinone E that causes

50% relaxation (IC₅₀) is then determined.

Biological Activities and Signaling Pathways
Boeravinone E has been reported to exhibit several biological activities, with its spasmolytic

and potential antioxidant effects being the most prominent.

Spasmolytic Activity
Boeravinone E has demonstrated spasmolytic activity in in-vitro studies[5]. This effect is

characterized by the relaxation of smooth muscle tissue. The proposed mechanism of action
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for the spasmolytic effects of rotenoids from Boerhaavia diffusa is a direct effect on the smooth

muscle, rather than an interaction with neurotransmitter receptors[7]. However, the precise

intracellular signaling pathway responsible for this effect has not been fully elucidated for

boeravinone E.

Antioxidant Activity and Associated Signaling Pathways
While direct studies on the antioxidant signaling pathways of boeravinone E are limited,

research on the closely related boeravinone G provides significant insights. Boeravinone G has

been shown to possess potent antioxidant and genoprotective effects[10][11]. These effects

are mediated, at least in part, through the modulation of the Mitogen-Activated Protein Kinase

(MAPK) and Nuclear Factor-kappa B (NF-κB) signaling pathways[10][11].

Studies on other flavonoids have also demonstrated their ability to inhibit these pro-

inflammatory pathways, suggesting a common mechanism for their antioxidant and anti-

inflammatory effects[12]. It is plausible that boeravinone E shares this mechanism of action,

contributing to the overall therapeutic effects of Boerhaavia diffusa extracts. Further research is

required to specifically confirm the modulation of the MAPK and NF-κB pathways by

boeravinone E.

Conclusion
Boeravinone E is a promising natural product with demonstrated spasmolytic activity and

strong potential for antioxidant effects through the modulation of key inflammatory signaling

pathways. This technical guide provides a consolidated resource of its known physicochemical

properties and relevant experimental protocols to facilitate further research into its therapeutic

potential. The elucidation of its precise molecular targets and a more detailed understanding of

its mechanism of action will be crucial for its future development as a pharmacological agent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.semanticscholar.org/paper/Constituents-of-the-Roots-of-Boerhaavia-diffusa-L.-Lami-Kadota/2ab7df6590c42e17d8ef9df76909b5d5c6fc1543
https://phcogres.com/sites/default/files/PharmacognRes-11-3-267.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Boeravinone-E
https://naarini.com/Details/Boeravinone/BOE-001-129
https://www.chemfaces.com/natural/Boeravinone-E-CFN96187.html
https://www.ijtrd.com/papers/IJTRD22417.pdf
https://isca.me/rjcs/Archives/v3/i1/7.ISCA-RJCS-2012-207.pdf
https://www.researchgate.net/figure/Densitogram-of-absorption-spectra-of-Boeravinone-A-and-caffeic-acid-B-in-various_fig1_270281597
https://pubmed.ncbi.nlm.nih.gov/22480291/
https://pubmed.ncbi.nlm.nih.gov/22480291/
https://journals.plos.org/plosone/article?id=10.1371/journal.pone.0019628
https://journals.plos.org/plosone/article?id=10.1371/journal.pone.0019628
https://pubmed.ncbi.nlm.nih.gov/21625488/
https://pubmed.ncbi.nlm.nih.gov/21625488/
https://www.scielo.br/j/jbchs/a/D5T4yLJ8qPtkjvhYrq5B6zm/?lang=en
https://www.benchchem.com/product/b174558#physicochemical-properties-of-boeravinone-e
https://www.benchchem.com/product/b174558#physicochemical-properties-of-boeravinone-e
https://www.benchchem.com/product/b174558#physicochemical-properties-of-boeravinone-e
https://www.benchchem.com/product/b174558#physicochemical-properties-of-boeravinone-e
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b174558?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b174558?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b174558?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

